6-[2-(4-Benzylpiperidin-1-yl)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-[2-(4-benzylpiperidin-1-yl)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C25H32N6O2/c1-17-18(2)31-21-22(27(3)25(33)28(4)23(21)32)26-24(31)30(17)15-14-29-12-10-20(11-13-29)16-19-8-6-5-7-9-19/h5-9,20H,10-16H2,1-4H3
• InChI Key: KFXBYXYAMRDHKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCN4CCC(CC4)CC5=CC=CC=C5)N(C(=O)N(C3=O)C)C)C
• Molecular Formula: C25H32N6O2
• Molecular Weight: 448.6 g/mol

Description

6-[2-(4-Benzylpiperidin-1-yl)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C25H32N6O2 and its molecular weight is 448.571. The purity is usually 95%.
BenchChem offers high-quality 6-[2-(4-Benzylpiperidin-1-yl)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-[2-(4-Benzylpiperidin-1-yl)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Precursors and Analogues

• Research has demonstrated methods for synthesizing disubstituted 1-benzylimidazoles, which are crucial precursors for creating purine analogs. These processes involve base-catalyzed cyclization of amidines to form imidazoles, which can react further to produce dihydropurines and carbamoylpurines, indicating the compound's relevance in developing purine-based pharmacological agents (Alves, Proença, & Booth, 1994).

Advanced Oxidation Systems

• A study highlighted the development of an efficient alcohol oxidation system using a recyclable hypervalent iodine(III) reagent, catalyzed by 2,2,6,6-tetramethylpiperidin-l-yloxy (TEMPO). This research points to the compound's structural relevance in facilitating environmentally friendly organic transformations, which could be applicable in synthesizing related compounds (Li & Zhang, 2009).

Investigation of Ring-Expanded Xanthines

• The exploration of ring-expanded xanthines containing the imidazo[4,5‐e][1,4]diazepine ring system has been conducted, demonstrating the synthesis and potential reactivity of such compounds. This research may offer insights into the chemical behavior and possible applications of related purine and imidazole derivatives in medicinal chemistry (Bhan & Hosmane, 1993).

Antineoplastic Activity

• Structure-activity relationship studies for antineoplastic imidazoacridinones involved the synthesis of new derivatives showing potent in vivo activity against murine P388 leukemia. This indicates the potential for creating effective antineoplastic agents from similar structural frameworks (Cholody et al., 1996).

Synthesis of Benzo[g]imidazoquinolinediones

• The multicomponent synthesis of benzo[g]imidazo[1,2-a]quinolone-6,11-dione derivatives from readily available materials showcases the feasibility of creating complex fused polycyclic structures. Such methodologies could be adapted for synthesizing compounds with similar complex structures, highlighting potential applications in discovering new bioactive heterocycles (Bayat, Hosseini, & Notash, 2016).